89-41-8

4-Methoxy-3-nitrobenzoic acid

In Stock

• CAS RN:
• 89-41-8

• Formula:
• C8H7NO5

• InChI:
• InChI=1S/C8H7NO5/c1-14-7-3-2-5(8(10)11)4-6(7)9(12)13/h2-4H,1H3,(H,10,11)

• InChIKey:
• ANXBDAFDZSXOPQ-UHFFFAOYSA-N

• 4-Methoxy-3-nitrobenzoic acid is a useful research compound. Its molecular formula is C8H7NO5 and its molecular weight is 197.14 g/mol. The purity is usually 95%.

Globulol

In Stock

• CAS RN:
• 489-41-8

• Formula:
• C15H26O

• InChI:
• InChI=1S/C15H26O/c1-9-5-6-10-12(9)13-11(14(13,2)3)7-8-15(10,4)16/h9-13,16H,5-8H2,1-4H3/t9-,10-,11-,12-,13-,15-/m1/s1

• InChIKey:
• AYXPYQRXGNDJFU-QTPLKFIXSA-N

• Globulol is a sesquiterpene that is isolated from Eucalyptus globulus Labill (Myrtaceae) fruits and leaves of Schinus areira. Globulol is a sweet, fruity, and green flavored chemical which can be found in different food products, including peppermint, orange mint, spearmint, and sweet bay. Globulol has also been reported as an active antioxidant and an antifungal agent.
  Globulol, also known as epiglobulol, belongs to the class of organic compounds known as 5, 10-cycloaromadendrane sesquiterpenoids. These are aromadendrane sesquiterpenoids that arise from the C5-C10 cyclization of the aromadendrane skeleton. Globulol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, globulol is primarily located in the membrane (predicted from logP) and cytoplasm. Globulol is a sweet, fruity, and green tasting c...

4-Chloro-1-methyl-1H-pyrrolo[3,2-c]pyridine-3-carbaldehyde

In Stock

• CAS RN:
• 97989-41-8

• Formula:
• C9H7ClN2O

• InChI:
• InChI=1S/C9H7ClN2O/c1-12-4-6(5-13)8-7(12)2-3-11-9(8)10/h2-5H,1H3

• InChIKey:
• IPRPVCXXGYLMEM-UHFFFAOYSA-N

• 4-Chloro-1-methyl-1H-pyrrolo[3,2-c]pyridine-3-carbaldehyde is a useful research compound. Its molecular formula is C9H7ClN2O and its molecular weight is 194.62 g/mol. The purity is usually 95%.

4-methylthian-4-amine hydrochloride

In Stock

• CAS RN:
• 851389-41-8

• Formula:
• C6H14ClNS

• 4-methylthian-4-amine hydrochloride is a useful research compound. Its molecular formula is C6H14ClNS and its molecular weight is 167.7. The purity is usually 95%.

4-Hydroxy-2,2-dimethylbutanenitrile

In Stock

• CAS RN:
• 107289-41-8

• Formula:
• C6H11NO

• InChI:
• InChI=1S/C6H11NO/c1-6(2,5-7)3-4-8/h8H,3-4H2,1-2H3

• InChIKey:
• UWJKJTAFQCZBLA-UHFFFAOYSA-N

• 4-Hydroxy-2,2-dimethylbutanenitrile is a useful research compound. Its molecular formula is C6H11NO and its molecular weight is 113.16. The purity is usually 95%.

Methyl 2-aminopent-4-ynoate hydrochloride

In Stock

• CAS RN:
• 178389-41-8

• Formula:
• C6H10ClNO2

• InChI:
• InChI=1S/C6H9NO2.ClH/c1-3-4-5(7)6(8)9-2;/h1,5H,4,7H2,2H3;1H

• InChIKey:
• YTSKPYFAKGFHRE-UHFFFAOYSA-N

• Methyl 2-aminopent-4-ynoate hydrochloride is a useful research compound. Its molecular formula is C6H10ClNO2 and its molecular weight is 163.6. The purity is usually 95%.

4-(5-(4-bromophenyl)-3-(2,6-dimethyl-4-phenylquinolin-3-yl)-4,5-dihydro-1H-pyrazol-1-yl)-4-oxobutanoic acid

In Stock

• CAS RN:
• 330189-41-8

• Formula:
• C30H26BrN3O3

• InChI:
• InChI=1S/C30H26BrN3O3/c1-18-8-13-24-23(16-18)30(21-6-4-3-5-7-21)29(19(2)32-24)25-17-26(20-9-11-22(31)12-10-20)34(33-25)27(35)14-15-28(36)37/h3-13,16,26H,14-15,17H2,1-2H3,(H,36,37)

• InChIKey:
• QLTKDCZAKLRKOL-UHFFFAOYSA-N

• 4-(5-(4-bromophenyl)-3-(2,6-dimethyl-4-phenylquinolin-3-yl)-4,5-dihydro-1H-pyrazol-1-yl)-4-oxobutanoic acid is a useful research compound. Its molecular formula is C30H26BrN3O3 and its molecular weight is 556.46. The purity is usually 95%.

2-(4-Ethoxyphenyl)imidazo[1,2-a]pyridine-3-carbaldehyde

In Stock

• CAS RN:
• 898389-41-8

• Formula:
• C16H14N2O2

• InChI:
• InChI=1S/C16H14N2O2/c1-2-20-13-8-6-12(7-9-13)16-14(11-19)18-10-4-3-5-15(18)17-16/h3-11H,2H2,1H3

• InChIKey:
• LDDHFWVCLWUROE-UHFFFAOYSA-N

• 2-(4-Ethoxyphenyl)imidazo[1,2-a]pyridine-3-carbaldehyde is a useful research compound. Its molecular formula is C16H14N2O2 and its molecular weight is 266.29 g/mol. The purity is usually 95%.

1H-Benzimidazole, 5,6-difluoro-2-[[2-(1-piperazinyl)ethyl]thio]-

• CAS RN:
• 754989-41-8

• Formula:
• C13H16F2N4S

• InChI:
• InChI=1S/C13H16F2N4S/c14-9-7-11-12(8-10(9)15)18-13(17-11)20-6-5-19-3-1-16-2-4-19/h7-8,16H,1-6H2,(H,17,18)

• InChIKey:
• IFBZDNCOMPETRI-UHFFFAOYSA-N

• 1H-Benzimidazole, 5,6-difluoro-2-[[2-(1-piperazinyl)ethyl]thio]- is a useful research compound. Its molecular formula is C13H16F2N4S and its molecular weight is 298.36 g/mol. The purity is usually 95%.

methyl 3-((2-(3,5-dimethoxyphenyl)-1,1-dioxido-3-oxo-2H-benzo[e][1,2,4]thiadiazin-4(3H)-yl)methyl)-4-methoxybenzoate

In Stock

• CAS RN:
• 893789-41-8

• Formula:
• C25H24N2O8S

• InChI:
• InChI=1S/C25H24N2O8S/c1-32-19-12-18(13-20(14-19)33-2)27-25(29)26(21-7-5-6-8-23(21)36(27,30)31)15-17-11-16(24(28)35-4)9-10-22(17)34-3/h5-14H,15H2,1-4H3

• InChIKey:
• UDQGGRZQOMXGRW-UHFFFAOYSA-N

• Methyl 3-((2-(3,5-dimethoxyphenyl)-1,1-dioxido-3-oxo-2H-benzo[e][1,2,4]thiadiazin-4(3H)-yl)methyl)-4-methoxybenzoate is a useful research compound. Its molecular formula is C25H24N2O8S and its molecular weight is 512.53. The purity is usually 95%.

3-{[3-(Trifluoromethyl)phenyl]methoxy}phenol

In Stock

• CAS RN:
• 929289-41-8

• Formula:
• C14H11F3O2

• InChI:
• InChI=1S/C14H11F3O2/c15-14(16,17)11-4-1-3-10(7-11)9-19-13-6-2-5-12(18)8-13/h1-8,18H,9H2

• InChIKey:
• HWQRNZGCIDGVFW-UHFFFAOYSA-N

• 3-{[3-(Trifluoromethyl)phenyl]methoxy}phenol is a useful research compound. Its molecular formula is C14H11F3O2 and its molecular weight is 268.23 g/mol. The purity is usually 95%.

Cyclobutyl 3-(4-methylpiperazinomethyl)phenyl ketone

In Stock

• CAS RN:
• 898789-41-8

• Formula:
• C17H24N2O

• InChI:
• InChI=1S/C17H24N2O/c1-18-8-10-19(11-9-18)13-14-4-2-7-16(12-14)17(20)15-5-3-6-15/h2,4,7,12,15H,3,5-6,8-11,13H2,1H3

• InChIKey:
• ZISQRXXBHWPEIE-UHFFFAOYSA-N

• Cyclobutyl 3-(4-methylpiperazinomethyl)phenyl ketone is a useful research compound. Its molecular formula is C17H24N2O and its molecular weight is 272.4 g/mol. The purity is usually 95%.

N-(3-chlorophenyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide

In Stock

• CAS RN:
• 1014089-41-8

• Formula:
• C12H12ClN3O2

• InChI:
• InChI=1S/C12H12ClN3O2/c1-16-7-10(12(15-16)18-2)11(17)14-9-5-3-4-8(13)6-9/h3-7H,1-2H3,(H,14,17)

• InChIKey:
• HGSCMEWMFYMAGG-UHFFFAOYSA-N

• N-(3-chlorophenyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C12H12ClN3O2 and its molecular weight is 265.7. The purity is usually 95%.

Ethyl 1-(aminomethyl)-3,3-dimethyl-2-oxabicyclo[2.2.2]octane-4-carboxylate;hydrochloride

Usually In Stock

• CAS RN:
• 2248289-41-8

• Formula:
• C13H24ClNO3

• InChI:
• InChI=1S/C13H23NO3.ClH/c1-4-16-10(15)13-7-5-12(9-14,6-8-13)17-11(13,2)3;/h4-9,14H2,1-3H3;1H

• InChIKey:
• LYULOUSZVWRYIR-UHFFFAOYSA-N

• Ethyl 1-(aminomethyl)-3,3-dimethyl-2-oxabicyclo[2.2.2]octane-4-carboxylate;hydrochloride is a useful research compound. Its molecular formula is C13H24ClNO3 and its molecular weight is 277.79. The purity is usually 95%.

Ethyl 6-(4-bromo-3-formylphenoxy)-2-ethoxynicotinate

In Stock

• CAS RN:
• 1187189-41-8

• Formula:
• C17H16BrNO5

• InChI:
• InChI=1S/C17H16BrNO5/c1-3-22-16-13(17(21)23-4-2)6-8-15(19-16)24-12-5-7-14(18)11(9-12)10-20/h5-10H,3-4H2,1-2H3

• InChIKey:
• FXNFHBBZWMZNFL-UHFFFAOYSA-N

• Ethyl 6-(4-bromo-3-formylphenoxy)-2-ethoxynicotinate is a useful research compound. Its molecular formula is C17H16BrNO5 and its molecular weight is 394.2 g/mol. The purity is usually 95%.